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Compound of Interest

Compound Name: 3-Hydroxy-3-methylbutanenitrile

Cat. No.: B077339

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Hydroxy-3-methylbutanenitrile,
a versatile chemical intermediate. It details the compound's chemical and physical properties,
outlines established synthesis protocols, and presents its spectroscopic profile. Furthermore,
this guide explores the applications of 3-Hydroxy-3-methylbutanenitrile in various fields,
particularly in the synthesis of bioactive molecules, and discusses its safety and handling
considerations. The information is structured to be a valuable resource for researchers,
chemists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties

3-Hydroxy-3-methylbutanenitrile, also known as acetone cyanohydrin, is a clear, colorless to
pale yellow liquid. Its fundamental properties are summarized in the table below for easy
reference.
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Property Value Reference(s)
IUPAC Name S-Hydroxy-3- - [1][2]
methylbutanenitrile

CAS Number 13635-04-6 [11[2]
Molecular Formula C5H9NO [11[2]
Molecular Weight 99.13 g/mol [1112]
Boiling Point 114-116 °C at 30 mmHg [2]
Density 0.959 g/mL at 20 °C [2]
Refractive Index (n20/D) 1.430 [2]
Flash Point 97 °C [2]
Solubility Soluble in water. [3]

Synonyms: 3-Hydroxy-3-methylbutyronitrile, Acetone cyanohydrin, 3-Hydroxyisovaleronitrile.[1]
[2]

Synthesis of 3-Hydroxy-3-methylbutanenitrile

Several synthetic routes to 3-Hydroxy-3-methylbutanenitrile have been reported. The
following sections provide detailed experimental protocols for the most common methods.

Synthesis from Isobutylene Oxide and Cyanide

This method involves the nucleophilic ring-opening of isobutylene oxide with a cyanide source.
Experimental Protocol:

e In a reaction vessel, dissolve 1,2-epoxy-2-methylpropane (isobutylene oxide) in deionized
water.

e Under stirring, add sodium cyanide to the solution.
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» The reaction is typically carried out at a pH greater than 7, ideally between 9 and 12, to
ensure the cyanide is in its nucleophilic form.

e The reaction mixture is stirred for several hours at room temperature to ensure complete

conversion.

» Following the reaction, an aqueous, slightly acidic work-up is performed to yield 3-Hydroxy-
3-methylbutanenitrile.

Synthesis from Acetone and Acetonitrile

This route offers a direct approach from readily available starting materials.
Experimental Protocol:

e This synthesis is typically performed in the presence of a strong base, such as P(i-
PrNCH2CH2)3N, and magnesium sulfate.

o Acetone and acetonitrile are reacted at 25 °C for approximately 4 hours to achieve a high
yield of the product.[2]

Synthesis from 2-Methyl-3-butyn-2-ol

An alternative synthesis involves the hydration of the alkyne functionality in 2-methyl-3-butyn-2-
ol. Further details on this specific conversion to the nitrile were not available in the searched
literature.

Spectroscopic Data

The structural characterization of 3-Hydroxy-3-methylbutanenitrile is confirmed by various
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific, detailed spectra with peak assignments were not found in the literature search,
the availability of both *H and *3C NMR spectra has been confirmed.[1] This data is crucial for
verifying the structure of the synthesized compound.
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Infrared (IR) Spectroscopy

The IR spectrum of 3-Hydroxy-3-methylbutanenitrile is expected to show characteristic
absorption bands for the hydroxyl (-OH) and nitrile (-C=N) functional groups. A broad band in
the region of 3200-3600 cm~! would correspond to the O-H stretching vibration, while a sharp
peak around 2250 cm~* would indicate the C=N stretch.

Mass Spectrometry (MS)

The mass spectrum of 3-Hydroxy-3-methylbutanenitrile would show a molecular ion peak
corresponding to its molecular weight. The fragmentation pattern would be influenced by the
presence of the hydroxyl and nitrile groups, with common fragmentation pathways including the
loss of a methyl group or water.

Chemical Reactions and Applications

3-Hydroxy-3-methylbutanenitrile is a valuable intermediate in organic synthesis, primarily
due to the reactivity of its hydroxyl and nitrile functionalities.

Synthesis of 3-Hydroxy-3-methylbutyrate (HMB)

A significant application of 3-Hydroxy-3-methylbutanenitrile is its use as a precursor for the
synthesis of 3-hydroxy-3-methylbutyrate (HMB), a metabolite of the amino acid leucine that is
used as a dietary supplement. The synthesis involves the hydrolysis of the nitrile group to a
carboxylic acid.

Synthesis of 1,1-dimethylcyanoethyl bromoacetate

3-Hydroxy-3-methylbutanenitrile can be used to synthesize 1,1-dimethylcyanoethyl
bromoacetate, another potential building block in organic synthesis.[2]

Role in Pharmaceutical and Bioactive Molecule
Synthesis

As a bifunctional molecule, 3-Hydroxy-3-methylbutanenitrile serves as a versatile starting
material for the synthesis of various more complex molecules, including those with potential
biological activity. The hydroxyl group can be further functionalized or eliminated, while the
nitrile group can be hydrolyzed, reduced, or participate in cycloaddition reactions.
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Safety and Handling

3-Hydroxy-3-methylbutanenitrile is classified as harmful if swallowed or inhaled.[1] It is
essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

e H332: Harmful if inhaled.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P271: Use only outdoors or in a well-ventilated area.[1]

e P301+P317: IF SWALLOWED: Get medical help.[1]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
e P317: Get medical help.[1]

e P330: Rinse mouth.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Visualizations
Synthesis Pathway from Isobutylene Oxide
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Caption: Synthesis of 3-Hydroxy-3-methylbutanenitrile from Isobutylene Oxide.

Application in HMB Synthesis
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Caption: Conversion of 3-Hydroxy-3-methylbutanenitrile to HMB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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